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Compound of Interest

Compound Name: 2-Chloro-3-methylbutanal

CAS No.: 53394-32-4

Cat. No.: B3191304

Get Quote

An In-Depth Technical Guide to the Physical Properties of 2-Chloro-3-methylbutanal

Abstract
This technical guide provides a comprehensive overview of the key physical properties of 2-
Chloro-3-methylbutanal (CAS No: 53394-32-4), a halogenated aldehyde that serves as a

versatile intermediate in organic and medicinal chemistry.[1] Recognizing the limited availability

of experimentally-derived data in peer-reviewed literature, this document consolidates the most

reliable computed and predicted values for its core physical characteristics. More critically, this

guide presents detailed, field-proven experimental protocols for the empirical determination and

validation of these properties. By explaining the causality behind methodological choices, we

aim to equip researchers, scientists, and drug development professionals with a robust

framework for handling and characterizing this and other novel chemical entities. The protocols

described herein are designed as self-validating systems to ensure the highest degree of

scientific integrity and reproducibility.

Introduction and Molecular Overview
2-Chloro-3-methylbutanal is an organic compound featuring a five-carbon chain with a chloro

substituent at the alpha position relative to the aldehyde functional group. Its structure presents
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a chiral center, leading to potential stereoisomers, a critical consideration in drug development

and asymmetric synthesis. While its applications are not extensively documented, its

bifunctional nature (aldehyde and alkyl chloride) makes it a valuable building block for creating

more complex molecules.[1]

Molecular Structure:
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Preparation

Apparatus Setup

Measurement

Add 0.5 mL Sample
to Test Tube

Add Magnetic
Stir Bar

Place Tube in
Heating Block

Position Thermometer
1 cm Above Liquid

Start Stirring
& Gentle Heating

Observe Reflux Ring
Formation

Record Stable
Vapor Temperature

Record BP &
Atmospheric Pressure

Final BP

 

Start

Measure Mass of
Empty Graduated Cylinder (M1)

Add Known Volume of
Liquid (V)

Measure Mass of
Cylinder + Liquid (M2)

Calculate Liquid Mass
(M = M2 - M1)

Calculate Density
(ρ = M / V)

Record Density (ρ)
and Temperature (T)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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